molecular formula C13H20N2O4S B4736306 N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide

N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide

Cat. No. B4736306
M. Wt: 300.38 g/mol
InChI Key: ZIUXTWOVPFQWCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide, also known as E-4031, is a chemical compound that belongs to the class of methanesulfonanilides. E-4031 is a potassium channel blocker that is commonly used in scientific research to study the effects of potassium channels on various physiological processes.

Mechanism of Action

N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide works by blocking the voltage-gated potassium channels, which are responsible for regulating the electrical activity of cells. By blocking these channels, N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide slows down the repolarization of cells and prolongs the action potential. This can lead to changes in the electrical activity of cells, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide can inhibit the proliferation of cancer cells and induce apoptosis. In vivo studies have shown that N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide can reduce the severity of arrhythmias and lower blood pressure. N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide in lab experiments is its specificity for potassium channels. N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide has been shown to selectively block the hERG potassium channel, which is responsible for regulating the repolarization of cardiac cells. This makes N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide a valuable tool for studying the effects of potassium channels on cardiac function. However, one limitation of using N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide is its potential for off-target effects. N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide has been shown to interact with other ion channels and transporters, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide. One area of research is the development of new drugs that target potassium channels. N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide has been used as a template for the development of new drugs that have improved selectivity and efficacy. Another area of research is the identification of new targets for N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide. Recent studies have shown that N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide can interact with other proteins besides potassium channels, which may have implications for its use in the treatment of other diseases. Finally, there is a need for further research to understand the long-term effects of N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide on physiological processes. While N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide has been shown to have beneficial effects in a variety of diseases, its long-term effects on health are not well understood.

Scientific Research Applications

N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide is widely used in scientific research to study the effects of potassium channels on various physiological processes. Potassium channels play a critical role in regulating the electrical activity of cells, and their dysfunction has been linked to a variety of diseases, including epilepsy, arrhythmias, and hypertension. N-ethyl-5-[(isopropylamino)sulfonyl]-2-methoxybenzamide is commonly used to study the effects of potassium channels on these diseases and to develop new treatments.

properties

IUPAC Name

N-ethyl-2-methoxy-5-(propan-2-ylsulfamoyl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H20N2O4S/c1-5-14-13(16)11-8-10(6-7-12(11)19-4)20(17,18)15-9(2)3/h6-9,15H,5H2,1-4H3,(H,14,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZIUXTWOVPFQWCW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC(C)C)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H20N2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

300.38 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-ethyl-2-methoxy-5-(propan-2-ylsulfamoyl)benzamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.